Cas no 1923301-32-9 (3,4-Pyridinediamine, 5-bromo-N3-methyl-)

• Product Name: 3,4-Pyridinediamine, 5-bromo-N3-methyl-
• CAS No: 1923301-32-9
• MF: C₆H₈BrN₃
• MW: 202.051819801331
• MDL: MFCD28578747
• CID: 5162750
• Update Time: 2025-05-19

3,4-Pyridinediamine, 5-bromo-N3-methyl- Chemical and Physical Properties

Names and Identifiers

• 3,4-Pyridinediamine, 5-bromo-N3-methyl-

• MDL： MFCD28578747
• Inchi： 1S/C6H8BrN3/c1-9-5-3-10-2-4(7)6(5)8/h2-3,9H,1H3,(H2,8,10)
• InChI Key： FWVBKSAWNBZHJH-UHFFFAOYSA-N
• SMILES： C1=NC=C(Br)C(N)=C1NC

Additional information on 3,4-Pyridinediamine, 5-bromo-N3-methyl-

Introduction to 3,4-Pyridinediamine, 5-bromo-N3-methyl- (CAS No: 1923301-32-9)

3,4-Pyridinediamine, 5-bromo-N3-methyl-, identified by its CAS number 1923301-32-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine derivatives family, a class of molecules widely recognized for their diverse biological activities and industrial applications. The structural features of this compound, particularly the presence of a bromo substituent at the 5-position and a methyl group at the N3 position, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The pyridine core is a heterocyclic aromatic ring containing nitrogen, which is known for its ability to interact with biological targets such as enzymes and receptors. In the case of 3,4-Pyridinediamine, 5-bromo-N3-methyl-, the amino groups at the 3 and 4 positions enhance its potential as a building block for more complex molecules. The bromo group at the 5-position introduces electrophilic characteristics, facilitating further functionalization through reactions such as Suzuki-Miyaura cross-coupling or nucleophilic substitution. Meanwhile, the N3-methyl group can influence the electronic properties of the ring and may participate in hydrogen bonding interactions, making this compound particularly interesting for medicinal chemistry applications.

Recent advancements in drug discovery have highlighted the importance of pyridine derivatives in developing novel therapeutic agents. For instance, studies have demonstrated that modifications at specific positions on the pyridine ring can significantly alter the pharmacokinetic and pharmacodynamic properties of a compound. The 5-bromo-N3-methyl- substitution pattern in 3,4-Pyridinediamine has been explored in several research endeavors aimed at creating new inhibitors or agonists for various targets. These efforts have leveraged computational modeling and high-throughput screening to identify promising candidates for further optimization.

In one notable study published in a leading organic chemistry journal, researchers utilized 3,4-Pyridinediamine, 5-bromo-N3-methyl- as a key intermediate in synthesizing novel kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, including cell growth and division. By modifying the pyridine scaffold with specific functional groups like bromo and methyl substituents, scientists were able to develop compounds that exhibited high selectivity and potency against certain kinases. The results of this study underscored the versatility of this compound as a starting point for drug design.

Another area where 3,4-Pyridinediamine, 5-bromo-N3-methyl- has shown promise is in the development of antimicrobial agents. The increasing prevalence of antibiotic-resistant bacteria has necessitated the discovery of new classes of antibiotics with unique mechanisms of action. Pyridine derivatives have been investigated for their ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. The structural features of 5-bromo-N3-methyl- pyridinediamine make it an attractive candidate for further exploration in this context. Researchers have reported that derivatives of this compound exhibit inhibitory effects against various bacterial strains, highlighting its potential as an antimicrobial agent.

The synthesis of 3,4-Pyridinediamine, 5-bromo-N3-methyl- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include bromination of pre-existing pyridine derivatives followed by N-methylation. Advances in catalytic methods have enabled more efficient and environmentally friendly approaches to these transformations. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce additional functional groups into the pyridine ring with high precision.

The chemical reactivity of 5-bromo-N3-methyl- pyridinediamine allows for further derivatization into a wide range of pharmacologically active compounds. For instance, condensation reactions with carboxylic acids can yield amides or esters, while reaction with aldehydes or ketones can produce imines or hydrazones. These intermediates can then be further modified to target specific biological pathways. The ability to easily manipulate the structure of this compound makes it an invaluable tool in medicinal chemistry.

In conclusion,3,4-Pyridinediamine, 5-bromo-N3-methyl- (CAS No: 1923301-32-9) is a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features enable it to serve as a building block for numerous bioactive molecules targeting various therapeutic areas. As research continues to uncover new applications for pyridine derivatives,5-bromo-N3-methyl- pyridinediamine is likely to remain a key compound in drug discovery efforts worldwide.